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Compound of Interest

Compound Name: 1-Chloro-2-(2-chloroethyl)benzene

Cat. No.: B087084 Get Quote

Technical Guide: 1-Chloro-2-(2-
chloroethyl)benzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 1-chloro-2-(2-
chloroethyl)benzene, a chemical compound utilized in various research applications. This

document outlines its chemical identity, physical and chemical properties, synthesis protocols,

and safety and handling guidelines.

Chemical Identity and Properties
IUPAC Name: 1-chloro-2-(2-chloroethyl)benzene[1][2]

CAS Number: 1005-06-7[1][2]

Synonyms:

Benzene, 1-chloro-2-(2-chloroethyl)-[2]

1-(2-Chloroethyl)-2-chlorobenzene[2]

The fundamental properties of 1-chloro-2-(2-chloroethyl)benzene are summarized in the

table below.
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Property Value Source

Molecular Formula C₈H₈Cl₂ [1][2]

Molecular Weight 175.05 g/mol [1][2]

Purity Typically ≥95% [1]

Synthesis of 1-Chloro-2-(2-chloroethyl)benzene
The synthesis of 1-chloro-2-(2-chloroethyl)benzene can be approached through a Friedel-

Crafts acylation followed by reduction and chlorination, or via electrophilic aromatic substitution.

A plausible retrosynthetic analysis involves the disconnection of the C-C bond of the ethyl side

chain and the C-Cl bond on the aromatic ring.[1] The order of these transformations is crucial to

achieve the desired ortho substitution pattern.[1]

Experimental Protocol: Friedel-Crafts Acylation Route
(Adapted)
This protocol is based on established methodologies for similar compounds and provides a

general framework for the synthesis of 1-chloro-2-(2-chloroethyl)benzene.

Materials:

Chlorobenzene

Chloroacetyl chloride

Aluminum chloride (anhydrous)

Toluene (anhydrous)

Hydrochloric acid (concentrated)

Sodium borohydride

Methanol
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Thionyl chloride

Pyridine

Diethyl ether

Magnesium sulfate (anhydrous)

Sodium bicarbonate (saturated solution)

Procedure:

Friedel-Crafts Acylation:

In a three-necked flask equipped with a reflux condenser, dropping funnel, and a

mechanical stirrer, add anhydrous aluminum chloride to anhydrous toluene.

Cool the mixture in an ice bath and slowly add a solution of chloroacetyl chloride in

anhydrous toluene from the dropping funnel.

After the addition of chloroacetyl chloride, add chlorobenzene dropwise while maintaining

the low temperature.

Once the addition is complete, allow the reaction mixture to stir at room temperature for

several hours until the reaction is complete (monitored by TLC).

Pour the reaction mixture slowly onto crushed ice and concentrated hydrochloric acid to

decompose the aluminum chloride complex.

Separate the organic layer, and extract the aqueous layer with diethyl ether.

Combine the organic layers, wash with saturated sodium bicarbonate solution and then

with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain 2-chloro-1-(2-chloroacetyl)benzene.

Reduction of the Ketone:
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Dissolve the crude 2-chloro-1-(2-chloroacetyl)benzene in methanol.

Cool the solution in an ice bath and add sodium borohydride portion-wise.

Stir the reaction mixture at room temperature for a few hours.

Quench the reaction by the slow addition of water.

Remove the methanol under reduced pressure and extract the aqueous layer with diethyl

ether.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and evaporate

the solvent to yield 1-(2-chlorophenyl)-2-chloroethanol.

Chlorination of the Alcohol:

Dissolve the 1-(2-chlorophenyl)-2-chloroethanol in diethyl ether and add a catalytic

amount of pyridine.

Cool the solution in an ice bath and add thionyl chloride dropwise.

Stir the reaction at room temperature for several hours.

Carefully pour the reaction mixture into ice-water.

Separate the organic layer, wash with water, saturated sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography to obtain 1-chloro-2-(2-
chloroethyl)benzene.

Safety and Handling
Hazard Identification:
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GHS Classification: Harmful if swallowed (Acute toxicity, oral), Causes skin irritation (Skin

corrosion/irritation), Causes serious eye irritation (Serious eye damage/eye irritation), and

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation).[2]

Precautionary Measures:

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[3][4]

Handling: Use only in a well-ventilated area. Avoid breathing dust, vapor, mist, or gas. Wash

hands thoroughly after handling.[3][5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[5]

First Aid:

If Swallowed: Rinse mouth and drink 2-4 cupfuls of milk or water if the person is conscious

and alert.[5]

In case of Skin Contact: Flush skin with plenty of soap and water for at least 15 minutes

while removing contaminated clothing.[5]

In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5]

If Inhaled: Remove from exposure to fresh air immediately. If breathing is difficult, give

oxygen.[5]

Visualized Workflows
Synthesis Workflow for 1-Chloro-2-(2-
chloroethyl)benzene
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Caption: A logical workflow for the synthesis of 1-chloro-2-(2-chloroethyl)benzene.

General Laboratory Handling Workflow
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Caption: A general workflow for the safe handling of 1-chloro-2-(2-chloroethyl)benzene in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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